N'-[(1,2-dimethyl-1H-indol-3-yl)methylene]-2-(1-naphthyl)acetohydrazide

• IUPAC Name: N-[(E)-(1,2-dimethylindol-3-yl)methylideneamino]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C23H21N3O/c1-16-21(20-12-5-6-13-22(20)26(16)2)15-24-25-23(27)14-18-10-7-9-17-8-3-4-11-19(17)18/h3-13,15H,14H2,1-2H3,(H,25,27)/b24-15+
• InChI Key: NTMYLBUPEAHRTN-BUVRLJJBSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1C)C=NNC(=O)CC3=CC=CC4=CC=CC=C43
• Isomeric SMILES: CC1=C(C2=CC=CC=C2N1C)/C=N/NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H21N3O
• Molecular Weight: 355.4 g/mol

Description

Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have attracted increasing attention in recent years due to their biologically active properties. Indole derivatives are essential and efficient chemical precursors for generating biologically active structures.

Synthesis Analysis

Various methods have been reported for the synthesis of indoles, such as Bartoli indole synthesis, Hemetsberger indole synthesis, Bischler indole synthesis, Julia indole synthesis, Larock indole synthesis, Nenitzescu indole synthesis, Madelung indole synthesis, and others.

Molecular Structure Analysis

Indole is also known as benzopyrrole which contains a benzenoid nucleus and has 10 π-electrons (two from the lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature.

Chemical Reactions Analysis

Multicomponent reactions (MCRs) offer access to complex molecules. This review highlights the recent applications of 1H-indole-3-carbaldehyde in such inherently sustainable multicomponent reactions.

Physical And Chemical Properties Analysis

Indole is a crystalline colorless compound with specific odors. The addition of the indole nucleus to medicinal compounds that is biologically active pharmacophore made it an important heterocyclic compound having broad-spectrum biological activities.

Mechanism of Action

The mechanism of action of indole derivatives can vary widely depending on their specific structure and the biological system they interact with. Some indole derivatives have shown antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. Researchers continue to synthesize various scaffolds of indole for screening different pharmacological activities.